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Compound of Interest

Compound Name: (3-Methoxypropyl)boronic acid

CAS No.: 1089725-75-6

Cat. No.: B2460211

Get Quote

Executive Summary & Chemical Intelligence
(3-Methoxypropyl)boronic acid is a functionalized alkyl boronic acid commonly used as a

reagent in Suzuki-Miyaura cross-coupling reactions and as a building block in medicinal

chemistry. Unlike aryl boronic acids, alkyl boronic acids possess distinct stability profiles and

degradation pathways that dictate specific disposal protocols.

This guide provides a field-validated workflow for the containment and disposal of (3-
Methoxypropyl)boronic acid, prioritizing the prevention of exothermic degradation and

ensuring compliance with hazardous waste regulations (RCRA).
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Property Data

Chemical Name (3-Methoxypropyl)boronic acid

CAS Number 111867-27-3

Molecular Formula C₄H₁₁BO₃

Molecular Weight 117.94 g/mol

Physical State Solid (Powder/Crystalline) or Solution

Key Hazards
Skin Irrit. 2 (H315), Eye Irrit.[1][2][3][4] 2A

(H319), STOT SE 3 (H335)

Reactivity
Susceptible to dehydration (boroxine formation)

and oxidation.

Waste Characterization & Regulatory Logic
To ensure a self-validating disposal system, one must first classify the waste correctly to

prevent downstream rejection by waste management facilities.

RCRA Classification (US EPA)
(3-Methoxypropyl)boronic acid is not a P-listed or U-listed acute hazardous waste. However,

it is regulated based on characteristics:

Ignitability (D001): As an organic solid or if dissolved in flammable solvents (e.g., THF,

Methanol), it may meet ignitability criteria.

Reactivity (D003): While not violently reactive with water, alkyl boronic acids can react

exothermically with strong oxidizers.

Operational Rule: Treat all waste containing this compound as Hazardous Chemical Waste

destined for high-temperature incineration. Do not attempt drain disposal.
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The primary risk during waste accumulation is incompatible mixing. Boronic acids are Lewis

acids and mild reducing agents.

CRITICAL PROHIBITION: Never mix boronic acid waste with Oxidizers (Hydrogen Peroxide,

Nitric Acid, Permanganates).

Causality: Oxidizers cleave the C-B bond (oxidative deboronation), generating the

corresponding alcohol and boric acid.[5] This reaction is exothermic and can pressurize

sealed waste containers, leading to rupture or explosion [1].

Avoid Mixing with Strong Bases:

Causality: Strong bases convert the neutral boronic acid into a boronate anion. While this

increases solubility in water, it alters the chemical species and complicates the incineration

profile.

Segregation Diagram
The following logic gate ensures waste is sorted correctly before it enters the container.
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Waste Generation:
(3-Methoxypropyl)boronic acid

Is the waste mixed with
Oxidizers (H2O2, HNO3)?

Identify Solvent Matrix

No

STOP: Exothermic Risk.
Quench Oxidizer Separately.

Yes

Stream A: Solid Organic Waste
(Trace contaminated solids)

Solid/Powder

Stream B: Liquid Organic Waste
(Halogenated vs Non-Halogenated)

Solution

Click to download full resolution via product page

Figure 1: Segregation logic to prevent reactive incompatibility in waste streams.

Operational Disposal Protocols
Protocol A: Solid Waste (Pure Substance or Spill Debris)
Applicability: Expired reagents, contaminated weighing boats, spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar with a Teflon-lined screw cap.
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Transfer: Transfer the solid carefully to avoid dust generation. If dust is visible, dampen

slightly with an inert solvent (e.g., heptane) to suppress lofting (only if safe to do so).

Labeling: Apply a hazardous waste label.

Constituents: "(3-Methoxypropyl)boronic acid, Solid".

Hazard Checkbox: Irritant, Toxic.

Storage: Store in the "Solid Organic Waste" satellite accumulation area.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicability: Filtrates from Suzuki couplings, recrystallization solvents.

Solvent Compatibility Check: Determine if the primary solvent is Halogenated (DCM,

Chloroform) or Non-Halogenated (Methanol, THF, Toluene).

Segregation:

Scenario 1 (Non-Halogenated): Pour into the "Non-Halogenated Organic Solvents" carboy

(e.g., Red Can).

Scenario 2 (Halogenated): Pour into the "Halogenated Organic Solvents" carboy (e.g.,

Yellow Can).

Concentration Alert: If the concentration of boronic acid is high (>10%), mark the tag

specifically. Boronic acids can crystallize or form boroxine anhydrides upon standing,

potentially clogging waste container openings.

Mitigation: Dilute with compatible solvent (e.g., Acetone) to ensure it remains in solution.

Emergency Contingencies
Accidental Spills
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PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine, use an N95

respirator or work within the fume hood.

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion. Sweep up carefully.

Liquid: Absorb with vermiculite or spill pads.

Decontamination: Wipe the surface with a mild detergent solution followed by water.

Disposal: Place all cleanup materials into a sealed bag and treat as Protocol A (Solid Waste).

Exposure Response[6]
Eye Contact: Rinse immediately with water for 15 minutes. Boronic acids are significant eye

irritants (H319).[3]

Skin Contact: Wash with soap and water.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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